3-methyl-1-phenyl-4-(p-tolylthio)-1H-pyrazol-5-yl 3-fluorobenzoate

• IUPAC Name: [5-methyl-4-(4-methylphenyl)sulfanyl-2-phenylpyrazol-3-yl] 3-fluorobenzoate
• InChI: InChI=1S/C24H19FN2O2S/c1-16-11-13-21(14-12-16)30-22-17(2)26-27(20-9-4-3-5-10-20)23(22)29-24(28)18-7-6-8-19(25)15-18/h3-15H,1-2H3
• InChI Key: QEFKGKYUHSSVBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=C(N(N=C2C)C3=CC=CC=C3)OC(=O)C4=CC(=CC=C4)F
• Molecular Formula: C24H19FN2O2S
• Molecular Weight: 418.5 g/mol

Description

3-methyl-1-phenyl-4-(p-tolylthio)-1H-pyrazol-5-yl 3-fluorobenzoate, also known as MPTPFB, is a chemical compound that has gained attention in scientific research due to its potential as a pharmacological tool. MPTPFB is a pyrazole derivative that has been studied for its ability to modulate biological pathways and functions. In

Scientific Research Applications

Anticancer Activity

Fluorinated pyrazoles and their derivatives, like those related to the compound , have been explored for their anticancer properties. For example, a study by Hammam et al. (2005) synthesized compounds tested against three cell lines of human cancer (lung, breast, and CNS cancer), showing anticancer activity at low concentrations compared to the reference drug 5-fluorodeoxyuridine (Hammam, El-Salam, Mohamed, & Hafez, 2005). This suggests the potential of fluorinated pyrazole derivatives in oncology research.

Molecular Electronics

Pyrazolone-ring units have also found applications in molecular electronics. Xie et al. (2009) synthesized two novel compounds containing a pyrazolone-ring unit that exhibited reversible photochromic properties and could be used in the design of INHIBIT logic gates, indicating their utility in developing molecular electronic devices (Xie et al., 2009).

Organic Synthesis and Catalysis

Derivatives similar to the compound have been utilized in organic synthesis. For instance, the synthesis of bulky pyrazole-based ligands has been reported, which were used in the synthesis of bis(pyrazolyl)palladium(ii) complexes. These complexes demonstrated catalytic activity in Suzuki–Miyaura cross-coupling reactions, highlighting their significance in facilitating organic transformations (Ocansey, Darkwa, & Makhubela, 2018).

Anti-Inflammatory Activity

Research by Sunder and Maleraju (2013) focused on synthesizing derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, demonstrating significant anti-inflammatory activity. This indicates the potential therapeutic applications of pyrazole derivatives in treating inflammation-related conditions (Sunder & Maleraju, 2013).